4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide

• IUPAC Name: N-[(Z)-1-[3-[(4-chlorobenzoyl)amino]phenyl]ethylideneamino]-3-methoxybenzamide
• InChI: InChI=1S/C23H20ClN3O3/c1-15(26-27-23(29)18-6-4-8-21(14-18)30-2)17-5-3-7-20(13-17)25-22(28)16-9-11-19(24)12-10-16/h3-14H,1-2H3,(H,25,28)(H,27,29)/b26-15-
• InChI Key: WUYKYODLOUKMLW-YSMPRRRNSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC=C1)OC)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC(=CC=C1)OC)/C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C23H20ClN3O3
• Molecular Weight: 421.9 g/mol

Description

4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide, also known as CMEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). The mGluR5 receptor is involved in a variety of physiological processes, including learning, memory, and pain perception. CMEP has been shown to have potential therapeutic applications in the treatment of various neurological disorders, including anxiety, depression, and addiction.

Mechanism of Action

4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide selectively binds to and blocks the activity of the mGluR5 receptor, which is involved in the regulation of glutamate neurotransmission. By blocking the activity of this receptor, 4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide can modulate the release of glutamate and other neurotransmitters, leading to changes in synaptic plasticity and neuronal activity.
Biochemical and Physiological Effects:
4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide has been shown to have a variety of biochemical and physiological effects, including the modulation of synaptic plasticity, the regulation of gene expression, and the modulation of neurotransmitter release. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide in lab experiments is its selectivity for the mGluR5 receptor, which allows for more specific modulation of glutamate neurotransmission. However, one limitation is that 4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide may have off-target effects on other receptors or signaling pathways, which can complicate data interpretation.

Future Directions

For research on 4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide include exploring its potential therapeutic applications in the treatment of neurological disorders, as well as further elucidating its mechanism of action and effects on synaptic plasticity and neuronal activity. Additionally, the development of more selective and potent mGluR5 antagonists may provide new insights into the role of this receptor in health and disease.

Scientific Research Applications

4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide has been extensively studied in various scientific research applications, particularly in the field of neuroscience. It has been shown to have potential therapeutic applications in the treatment of anxiety, depression, addiction, and other neurological disorders. 4-chloro-N-{3-[N-(3-methoxybenzoyl)ethanehydrazonoyl]phenyl}benzamide has also been used as a tool to study the role of mGluR5 in various physiological processes, including learning and memory.